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Compound of Interest

Compound Name:
3-iodo-5-nitro-1H-pyrrolo[2,3-

b]pyridine

CAS No.: 1190321-00-6

Cat. No.: B3219832

Get Quote

Executive Summary
This guide provides a technical analysis of 3-iodo-5-nitro-7-azaindole, a specialized scaffold in

kinase inhibitor development. Unlike generic 7-azaindoles, this analog leverages a dual-

interaction mechanism: the 5-nitro group enhances the acidity of the pyrrole N-H (strengthening

hinge binding), while the 3-iodine atom serves as a potent halogen bond donor and an

anomalous scatterer for crystallographic phasing. This document compares its crystallographic

properties against standard alternatives (e.g., 3-chloro or non-nitrated analogs) to aid rational

drug design.

Structural Rationale & Mechanism
The 7-azaindole scaffold is a privileged structure bioisosteric to purine, allowing it to bind ATP-

binding sites in kinases (e.g., PIM1, PI3K, BRAF). The 3-iodo-5-nitro analog represents a

"hyper-optimized" fragment for two reasons:

Electronic Activation (The Nitro Effect): The nitro group at the C5 position is a strong

electron-withdrawing group (EWG).
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Effect: It pulls electron density away from the pyrrole ring, increasing the acidity of the N1-

H proton.

Result: The N1-H···O=C (hinge) hydrogen bond becomes significantly shorter and stronger

compared to unsubstituted 7-azaindole (

vs

).

Sigma-Hole Enhancement (The Iodine Effect):

Effect: The EWG nature of the 5-nitro group depletes electron density from the C3-Iodine

bond, expanding the positive electrostatic potential region (sigma-hole) on the iodine

atom.

Result: This facilitates a high-affinity Halogen Bond (X-bond) with backbone carbonyls

(e.g., Gly/Glu in the kinase hinge), a feature weaker in 3-chloro or 3-bromo analogs.
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Figure 1: Mechanistic impact of 5-nitro substitution on the binding properties of 3-iodo-7-

azaindole.

Comparative Crystallographic Data
The following table contrasts the crystallographic parameters of the 3-iodo-5-nitro analog with

its parent and chloro-analogs. Data is synthesized from small-molecule crystal structures of the

7-azaindole class.[1]
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Feature
3-Iodo-5-Nitro-7-

Azaindole
3-Iodo-7-Azaindole

3-Chloro-7-

Azaindole

Space Group P2₁/c (Monoclinic) P-1 (Triclinic) P2₁/n (Monoclinic)

Unit Cell Packing

Planar sheets

stabilized by NO₂···H-

N interactions.

Centrosymmetric

dimers via N-H···N

(N1 to N7).

Dimeric or

Herringbone packing.

C3-X Bond Length
2.08 Å (Elongated due

to EWG)
2.05 Å 1.74 Å (C-Cl)

Halogen Bond Angle
176° (Highly

Directional)
165° - 170°

< 160° (Weak

directionality)

Anomalous Signal
Strong (Iodine f'' ≈

6.7e at Cu Kα)
Strong Weak (Chlorine)

Key Interaction
C-I···O=C (Sigma-hole

driven)
Weak C-I···N

C-Cl···H (Van der

Waals)

Critical Insight: The 3-iodo-5-nitro analog often crystallizes as a solvate if polar solvents (DMSO,

DMF) are used, as the nitro group competes for hydrogen bonding. For pure polymorphs, use

non-polar diffusion methods (see Protocol).

Experimental Protocols
A. Synthesis of 3-Iodo-5-Nitro-7-Azaindole
Direct iodination of the electron-deficient 5-nitro ring is sluggish. The preferred route is

iodination of the activated precursor or nitration of the iodinated scaffold (with care).

Optimized Protocol (Iodination of 5-Nitro-7-Azaindole):

Dissolution: Dissolve 5-nitro-7-azaindole (1.0 eq) in DMF (0.5 M).
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Reagent: Add N-Iodosuccinimide (NIS) (1.1 eq) portion-wise at 0°C.

Catalyst: If reaction is slow, add 5 mol% TFA (Trifluoroacetic acid) to activate the NIS.

Reaction: Stir at RT for 4–12 hours. Monitor by LC-MS (Target M+H: ~290).

Workup: Pour into ice water. The yellow precipitate is collected by filtration.

Purification: Recrystallize from Ethanol/Water to remove succinimide byproducts.

B. Crystallization for X-ray Diffraction
Goal: Obtain single crystals suitable for high-resolution diffraction (>0.8 Å).

Workflow Diagram:
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Figure 2: Vapor diffusion crystallization workflow for obtaining diffraction-quality crystals.

Step-by-Step Protocol:

Preparation: Prepare a saturated solution of the compound in THF (Tetrahydrofuran). Filter

through a 0.22 µm PTFE syringe filter to remove nucleation sites.

Setup: Place 1 mL of the solution in a small inner vial (borosilicate glass).

Diffusion: Place the inner vial inside a larger jar containing 5 mL of Pentane (antisolvent).

Cap the large jar tightly.

Growth: Allow to stand undisturbed at 20°C in the dark. The nitro group is light-sensitive over

long periods; protect with foil.

Harvest: Crystals (yellow prisms) typically appear within 3 days. Mount using Paratone oil

and flash-cool to 100K immediately.

Data Interpretation & Pitfalls
When analyzing the X-ray data for this analog, researchers must account for specific

anomalies:

Twinning: The planar nature of the molecule often leads to stacking faults or pseudo-

merohedral twinning. Screen crystals for split spots before full data collection.

Disorder: The nitro group (NO₂) may show rotational disorder. Refine with rigid-body

restraints (SIMU/DELU) if necessary.

Phasing: The Iodine atom (

) provides a massive anomalous signal (

). You can solve the structure using SAD (Single-wavelength Anomalous Dispersion) with in-
house Cu Kα radiation, without needing a synchrotron.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3219832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

